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Introduction
The sigma-2 receptor, now identified as Transmembrane Protein 97 (TMEM97), is a compelling

therapeutic target due to its overexpression in proliferating cancer cells and its involvement in

various neurological disorders.[1][2] CB-64D, a high-affinity and selective sigma-2 receptor

agonist, serves as a critical tool for investigating the physiological and pathological roles of this

receptor.[3][4] These application notes provide a comprehensive overview of CB-64D's utility,

including its binding characteristics, effects on cellular signaling, and detailed protocols for its

use in key experimental assays.

Data Presentation: Quantitative Profile of CB-64D
The following tables summarize the quantitative data for CB-64D, facilitating a clear

comparison of its binding affinities and functional effects.
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Ligand
Receptor
Subtype

Kᵢ (nM)
Selectivity (σ1/
σ2)

Reference

CB-64D
Sigma-2

(TMEM97)
16.5 185-fold [3]

Sigma-1 3063 [3]

Mu (µ) Opioid 37.6 [3]

Table 1: Receptor Binding Affinities of CB-64D. This table highlights the high affinity and

selectivity of CB-64D for the sigma-2 receptor over the sigma-1 receptor. Note its affinity for the

mu-opioid receptor, which should be considered in experimental design.

Cell Line Assay Effect IC₅₀/EC₅₀ Reference

SK-N-SH
Apoptosis

Induction

Induces

apoptosis
Not specified [4]

SK-N-SH
Calcium

Signaling

Induces cytosolic

calcium increase
Not specified

A similar sigma-2

agonist effect is

described in[2]

Table 2: Functional Effects of CB-64D in Cellular Assays. This table summarizes the known

functional effects of CB-64D in a human neuroblastoma cell line. Further studies are needed to

determine the potency (IC₅₀/EC₅₀) of these effects.

Key Signaling Pathways
The sigma-2 receptor (TMEM97) is implicated in several critical cellular signaling pathways.

CB-64D, as a selective agonist, can be used to probe these pathways.

Cholesterol Homeostasis and Trafficking
TMEM97 plays a crucial role in cholesterol homeostasis by interacting with Progesterone

Receptor Membrane Component 1 (PGRMC1) and the Low-Density Lipoprotein Receptor

(LDLR) to facilitate LDL uptake.[3][5][6] It also interacts with the Niemann-Pick C1 (NPC1)

protein, which is involved in the transport of cholesterol out of lysosomes.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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